2-oxo-2H-chromen-7-yl phenyl carbonate

• IUPAC Name: (2-oxochromen-7-yl) phenyl carbonate
• InChI: InChI=1S/C16H10O5/c17-15-9-7-11-6-8-13(10-14(11)21-15)20-16(18)19-12-4-2-1-3-5-12/h1-10H
• InChI Key: RSZKDLGONHMZQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)OC2=CC3=C(C=C2)C=CC(=O)O3
• Molecular Formula: C16H10O5
• Molecular Weight: 282.25 g/mol

Description

“2-oxo-2H-chromen-7-yl phenyl carbonate” is a chemical compound with the molecular formula C16H10O5. Its average mass is 282.248 Da and its mono-isotopic mass is 282.052826 Da. This product is not intended for human or veterinary use and is for research use only.

Synthesis Analysis

The synthesis of “2-oxo-2H-chromen-7-yl phenyl carbonate” involves the O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 4-chlorobenzoyl chloride in dichloromethane using a slight excess of triethylamine at 20 °C for 1 hour. This process yields the ester in 88% yield.

Molecular Structure Analysis

The molecular structure of “2-oxo-2H-chromen-7-yl phenyl carbonate” was determined using ESI-MS, FT-IR, 1H and 13C NMR spectroscopic analysis, and X-ray diffractometry. The benzene ring is oriented at an acute angle of 58.80 (13)° relative to the planar coumarin system. This conformation is stabilized by an intramolecular C—H…O hydrogen bond, which closes a five-membering ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2-oxo-2H-chromen-7-yl phenyl carbonate” include the O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 4-chlorobenzoyl chloride. The molecules of the studied compound are linked by intermolecular C—H…O hydrogen bonds forming an undulating network along the b-axis direction.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-oxo-2H-chromen-7-yl phenyl carbonate” were determined using various spectroscopic techniques such as ESI-MS, FT-IR, UV–Vis, 1D, and 2D NMR spectroscopy.

Scientific Research Applications

Bioorganic Chemistry

. These sensors are valuable for detecting ions and molecules, which is crucial in understanding biological processes at the molecular level.

Molecular Recognition

. This is particularly useful in designing new drugs and studying biological pathways.

Materials Science

. They are used in the synthesis of organic light-emitting diodes (OLEDs) and other photonic devices due to their ability to emit light upon excitation.

Pharmacological Activities

2-oxo-2H-chromen-7-yl phenyl carbonate shows a variety of pharmacological activities. . Additionally, it has potential as an anti-amnestic agent , helping to improve memory and cognitive functions.

Anticancer Agent Synthesis

. Its structure is manipulated to create compounds that can inhibit cancer cell growth and proliferation by targeting specific pathways within the cells.

Biological Activities

. Antioxidants are crucial in protecting cells from oxidative stress, which can lead to chronic diseases and aging.

Mechanism of Action

Target of Action

Coumarin derivatives, which include 2-oxo-2h-chromen-7-yl phenyl carbonate, have been reported to exhibit a wide range of biological and pharmacological activities . These activities include anti-inflammatory , antibacterial , antifungal , anticoagulant , antioxidant , antiviral , cholinesterase (ChE), and monoamine oxidase (MAO) inhibitory properties . Therefore, it can be inferred that the compound may interact with enzymes such as ChE and MAO, among others.

Mode of Action

Coumarin derivatives have been reported to exhibit significant anticancer activity through diverse mechanisms of action, including inhibition of carbonic anhydrase, inhibition of microtubule polymerization, inhibition of tumor angiogenesis, and regulation of reactive oxygen species . Therefore, it is plausible that 2-oxo-2H-chromen-7-yl phenyl carbonate may interact with its targets in a similar manner.

Biochemical Pathways

Given the reported biological activities of coumarin derivatives, it can be inferred that the compound may affect pathways related to inflammation, bacterial and fungal infections, coagulation, oxidation, viral infections, and neurotransmission .

Result of Action

Based on the reported biological activities of coumarin derivatives, it can be inferred that the compound may have anti-inflammatory, antibacterial, antifungal, anticoagulant, antioxidant, antiviral, and neurotransmission inhibitory effects .

Action Environment

For instance, the compound’s synthesis involves the O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 4-chlorobenzoyl chloride in dichloromethane using a slight excess of triethylamine at 20 °C for 1 h , suggesting that its stability and reactivity may be temperature-dependent.